Unii-usi577N9VE

• CAS No.: 478410-84-3
• Product Name: Unii-usi577N9VE
• Molecular Formula: C27H33N3O5S
• Molecular Weight: 511.6 g/mol
• IUPAC Name: (4R)-3-[(2S,3S)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-phenylbutanoyl]-5,5-dimethyl-N-prop-2-enyl-1,3-thiazolidine-4-carboxamide
• Standard InChI: InChI=1S/C27H33N3O5S/c1-5-14-28-25(34)23-27(3,4)36-16-30(23)26(35)22(32)20(15-18-10-7-6-8-11-18)29-24(33)19-12-9-13-21(31)17(19)2/h5-13,20,22-23,31-32H,1,14-16H2,2-4H3,(H,28,34)(H,29,33)/t20-,22-,23+/m0/s1
• Standard InChIKey: LXRNKYYBEZMYNM-ACIOBRDBSA-N
• Isomeric SMILES: CC1=C(C=CC=C1O)C(=O)N[C@@H](CC2=CC=CC=C2)[C@@H](C(=O)N3CSC([C@H]3C(=O)NCC=C)(C)C)O
• SMILES: CC1=C(C=CC=C1O)C(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NCC=C)(C)C)O
• Canonical SMILES: CC1=C(C=CC=C1O)C(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NCC=C)(C)C)O
• Appearance: Solid powder
• Description: AG-1859 is an HIV protease inhibitor potentially for the treatment of HIV infection.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AG-001859; AG-1859; AG001859; AG1859; AG 001859; AG 1859
• PubChem Compound: 11249242
• Last Modified: Nov 11 2021